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Compound of Interest

Compound Name: Manganese carbide

CAS No.: 12266-65-8

Cat. No.: B16070699

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the synthesis and applications of 2D

manganese carbides (MXenes), a burgeoning class of two-dimensional materials. It includes

detailed experimental protocols for their synthesis and use in energy storage and cancer

therapy, alongside quantitative performance data and visual representations of key processes.

Synthesis of 2D Manganese Carbide (Mn-based
MXene)
The synthesis of 2D manganese carbide, specifically Mn₂CTₓ, typically involves a two-step

process: the creation of a manganese-containing MAX phase precursor, followed by the

selective etching of the 'A' layer to yield the 2D MXene.

Synthesis of Mn-based MAX Phase Precursor
While the synthesis of a pure Mn-Al-C MAX phase is challenging, manganese can be

incorporated into other MAX phase structures, such as (Cr,Mn)₂AlC. The following protocol is
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adapted from the synthesis of such Mn-containing MAX phases.

Experimental Protocol: Synthesis of (Cr₁₋ₓMnₓ)₂AlC MAX Phase

Materials:

Chromium (Cr) powder

Manganese (Mn) powder

Aluminum (Al) powder

Carbon (C) powder (graphite)

Argon gas (high purity)

Equipment:

Arc furnace

Ball mill (optional, for powder homogenization)

X-ray diffractometer (XRD) for phase analysis

Scanning electron microscope (SEM) with energy-dispersive X-ray spectroscopy (EDS) for

morphological and compositional analysis

Procedure:

Powder Preparation: Stoichiometric amounts of Cr, Mn, Al, and C powders are weighed

according to the desired composition (e.g., for (Cr₀.₉₅Mn₀.₀₅)₂AlC).

Homogenization: The powders are thoroughly mixed, for example by ball milling, to ensure a

homogeneous mixture.

Arc Melting: The mixed powder is pressed into a pellet and placed in a water-cooled copper

hearth of an arc furnace.

The chamber is evacuated to a high vacuum and then backfilled with high-purity argon gas.
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The pellet is melted using an electric arc. To ensure homogeneity, the resulting ingot is

flipped and re-melted multiple times.

Characterization: The synthesized bulk material is characterized by XRD to confirm the

formation of the desired MAX phase and to identify any secondary phases. SEM and EDS

are used to analyze the microstructure and elemental composition.

Synthesis of Mn₂CTₓ MXene via Selective Etching
The following protocol details the synthesis of Mn₂CTₓ from a Mn₃GaC precursor, a notable

example of a 3d-transition metal-based MXene.

Experimental Protocol: Synthesis of Mn₂CTₓ MXene from Mn₃GaC

Materials:

Mn₃GaC bulk material (precursor)

Hydrofluoric acid (HF, 49 wt%)

Deionized (DI) water

Argon gas

Equipment:

Teflon-lined autoclave

Centrifuge

Freeze-dryer

Fume hood

Procedure:

Etching: 1 g of Mn₃GaC powder is slowly added to 20 mL of 49 wt% HF solution in a Teflon-

lined autoclave.
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The mixture is stirred at room temperature for 72 hours. Caution: Hydrofluoric acid is

extremely corrosive and toxic. All work must be performed in a well-ventilated fume hood

with appropriate personal protective equipment.

Washing: After etching, the suspension is repeatedly washed with DI water and centrifuged

at 3500 rpm for 1 minute per cycle until the pH of the supernatant is neutral (pH ≈ 6).

Delamination: The resulting sediment is redispersed in DI water and sonicated under an

argon atmosphere in an ice bath.

The delaminated MXene nanosheets are collected by centrifugation.

Drying: The final product, Mn₂CTₓ nanosheets, is obtained by freeze-drying the collected

material.

Workflow for the Synthesis of Mn₂CTₓ MXene

MAX Phase Synthesis MXene Synthesis

Mn₃GaC Precursor Synthesis Etching with HF
Selective Removal of Ga

Washing & Centrifugation Sonication & Delamination Freeze-Drying Mn2CTx
Final Product: Mn₂CTₓ Nanosheets

Click to download full resolution via product page

Caption: A flowchart illustrating the top-down synthesis of Mn₂CTₓ MXene from its Mn₃GaC

MAX phase precursor.

Applications of 2D Manganese Carbides
Manganese carbide MXenes have shown promise in several fields, most notably in energy

storage as anode materials for lithium-ion batteries and in biomedical applications for cancer

therapy.

Energy Storage: Lithium-Ion Battery Anode
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Mn₂CTₓ nanosheets have been investigated as a high-capacity anode material for lithium-ion

batteries.

Experimental Protocol: Fabrication and Testing of a Mn₂CTₓ Anode

Materials:

Mn₂CTₓ nanosheets (active material)

Super P carbon black (conductive additive)

Polyvinylidene fluoride (PVDF) binder

N-methyl-2-pyrrolidone (NMP) solvent

Copper foil (current collector)

Lithium metal foil (counter and reference electrode)

Electrolyte (e.g., 1 M LiPF₆ in a mixture of ethylene carbonate (EC) and dimethyl carbonate

(DMC))

Celgard separator

Equipment:

Slurry mixer

Doctor blade coater

Vacuum oven

Coin cell crimper

Battery testing system

Procedure:
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Electrode Slurry Preparation: A slurry is prepared by mixing the Mn₂CTₓ active material,

Super P carbon black, and PVDF binder in a weight ratio of 8:1:1 in NMP solvent.

Coating: The slurry is uniformly coated onto a copper foil current collector using a doctor

blade.

Drying: The coated electrode is dried in a vacuum oven at 120°C for 12 hours to remove the

solvent.

Cell Assembly: Coin cells (e.g., CR2032) are assembled in an argon-filled glovebox. The

Mn₂CTₓ electrode serves as the working electrode, with lithium metal foil as the counter and

reference electrode, separated by a Celgard membrane. The electrolyte is added to saturate

the components.

Electrochemical Testing: The assembled coin cells are tested using a battery testing system.

Galvanostatic Charge-Discharge (GCD): Cycling performance, specific capacity, and

Coulombic efficiency are evaluated by charging and discharging the cells at various

current densities (C-rates).

Cyclic Voltammetry (CV): The electrochemical reactions and kinetics are studied by

scanning the voltage at different rates.

Electrochemical Impedance Spectroscopy (EIS): The charge transfer resistance and ion

diffusion are analyzed.

Quantitative Data: Performance of d-Mn₂CTₓ Anode in Lithium-Ion Battery

Parameter Value Conditions

Initial Discharge Capacity ~1200 mAh g⁻¹ 0.1 C

Initial Charge Capacity ~800 mAh g⁻¹ 0.1 C

Stable Storage Capacity 764.7 mAh g⁻¹ 0.5 C

Capacity Retention High stability over 100 cycles 0.5 C

Rate Capability ~400 mAh g⁻¹ 2.0 C
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Workflow for Li-Ion Battery Fabrication and Testing

Anode Preparation Cell Assembly (Glovebox)

Electrochemical Testing

Prepare Slurry (Mn₂CTₓ, Carbon, PVDF) Coat on Cu Foil Vacuum Dry Assemble Coin Cell (Mn₂CTₓ | Li metal)

Galvanostatic Cycling

Cyclic Voltammetry

Impedance Spectroscopy

Performance

Capacity, Stability

Click to download full resolution via product page

Caption: A workflow diagram for the fabrication and electrochemical characterization of a

Mn₂CTₓ-based lithium-ion battery anode.

Biomedical Applications: Cancer Therapy
Manganese-functionalized MXenes have been developed as theranostic agents for magnetic

resonance imaging (MRI)-guided synergistic photothermal and chemodynamic cancer therapy.

While not a pure manganese carbide, this application highlights the potential of incorporating

manganese into MXene structures for biomedical purposes.

Experimental Protocol: Synthesis and Application of Mn-Ti₃C₂@PEG for Cancer Therapy[1]

Materials:

Ti₃C₂Tₓ MXene nanosheets

Manganese(II) chloride (MnCl₂)

Polyethylene glycol (PEG)
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Phosphate-buffered saline (PBS)

4T1 breast cancer cells

Balb/c mice

Equipment:

Ultrasonicator

Near-infrared (NIR) laser (808 nm)

Infrared (IR) thermal imager

Magnetic Resonance Imaging (MRI) scanner

Fluorescence microscope

Procedure:

Synthesis of Mn-Ti₃C₂: A dispersion of MnCl₂ (2 mg/mL) is slowly mixed with a dispersion of

Ti₃C₂Tₓ nanosheets (2 mg/mL) to allow for the bonding of Mn²⁺ ions to the MXene surface.

PEGylation: The Mn-Ti₃C₂ nanosheets are then modified with PEG to enhance

biocompatibility and stability, forming Mn-Ti₃C₂@PEG.

In Vitro Photothermal Performance:

Dispersions of Mn-Ti₃C₂@PEG at various concentrations in PBS are irradiated with an

808 nm NIR laser (1.5 W/cm²).

The temperature changes are monitored using an IR thermal imager.

In Vitro Cellular Studies:

4T1 cancer cells are incubated with Mn-Ti₃C₂@PEG.

To assess photothermal therapy (PTT), the cells are irradiated with the NIR laser, and cell

viability is determined.
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To assess chemodynamic therapy (CDT), the generation of hydroxyl radicals (•OH) from

the reaction of Mn²⁺ with endogenous H₂O₂ is measured using a fluorescent probe (e.g.,

DCFH-DA).

In Vivo Antitumor Efficacy:

4T1 tumor-bearing mice are intravenously injected with Mn-Ti₃C₂@PEG.

MRI is performed to visualize the accumulation of the nanosheets at the tumor site (T1-

weighted imaging).

The tumor region is irradiated with the 808 nm NIR laser.

Tumor growth is monitored over time to evaluate the therapeutic efficacy of the combined

PTT and CDT.

Quantitative Data: In Vivo Antitumor Efficacy of Mn-Ti₃C₂@PEG[1]

Treatment Group Tumor Growth Inhibition Observations

PBS + Laser Minimal -

Ti₃C₂@PEG + Laser Moderate PTT effect observed

Mn-Ti₃C₂@PEG (no laser) Partial CDT effect observed

Mn-Ti₃C₂@PEG + Laser Complete tumor eradication
Synergistic effect of PTT and

CDT

Signaling Pathway for Synergistic Cancer Therapy

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.researchgate.net/publication/355940085_Synthesis_phase_purification_and_magnetic_characterization_of_the_Cr_1-_x_Mn_x_2_AlC_MAX-phase
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16070699?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Caption: A diagram illustrating the synergistic photothermal and chemodynamic therapy

mechanism of Mn-functionalized MXene.

Concluding Remarks
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2D manganese carbides and manganese-functionalized MXenes represent a promising

frontier in materials science with significant potential in energy storage and nanomedicine. The

protocols and data presented herein provide a foundational guide for researchers entering this

exciting field. Further research is warranted to explore the full range of synthetic possibilities for

manganese-based MXenes and to elucidate their performance in a broader spectrum of

applications, including electrocatalysis and other biomedical modalities. The development of

scalable and environmentally benign synthesis methods will be crucial for the future

commercialization of these advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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and industry.
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